N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide

• IUPAC Name: N-[(3R)-4-hydroxy-3-methylbutyl]-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C16H23NO3/c1-12(2)11-20-15-6-4-14(5-7-15)16(19)17-9-8-13(3)10-18/h4-7,13,18H,1,8-11H2,2-3H3,(H,17,19)/t13-/m1/s1
• InChI Key: HVGMLPZRNUMUOS-CYBMUJFWSA-N
• Canonical SMILES: CC(CCNC(=O)C1=CC=C(C=C1)OCC(=C)C)CO
• Isomeric SMILES: C[C@H](CCNC(=O)C1=CC=C(C=C1)OCC(=C)C)CO
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as HMBB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In

Scientific Research Applications

N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been found to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to enhance plant growth and resistance to stress, while in materials science, it has been used as a building block for the synthesis of new polymers.

Mechanism of Action

The mechanism of action of N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways in cells. This results in the modulation of various cellular processes, including inflammation and cell growth.
Biochemical and Physiological Effects
Studies have shown that N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has a range of biochemical and physiological effects, including the inhibition of cell proliferation and migration, the suppression of inflammatory cytokine production, and the induction of apoptosis in cancer cells. N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has also been found to enhance the activity of antioxidant enzymes and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide in lab experiments is its versatility, as it can be used in a range of applications. Additionally, its relatively simple synthesis method and low cost make it an attractive option for researchers. However, one limitation is that N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide, including the development of new drugs based on its anti-inflammatory and anti-cancer properties, the optimization of its use in agriculture to improve crop yields and resistance to stress, and the synthesis of new polymers using N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide as a building block. Additionally, further studies are needed to fully understand the mechanism of action of N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide and its potential applications in other fields.
Conclusion
In conclusion, N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide is a chemical compound that has significant potential for use in various fields, including medicine, agriculture, and materials science. Its versatility, low cost, and promising biochemical and physiological effects make it an attractive option for researchers. Further studies are needed to fully understand its mechanism of action and potential applications, but the future looks bright for N-[(3R)-4-hydroxy-3-methylbutyl]-4-[(2-methylprop-2-en-1-yl)oxy]benzamide.